Cas no 141-31-1 (2-hydroxyadipaldehyde)

• Product Name: 2-hydroxyadipaldehyde
• CAS No: 141-31-1
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 36462
• PubChem ID: 8845
• Update Time: 2025-04-18

2-hydroxyadipaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxyadipaldehyde
• α-Hydroxyhexanedial
• 2-Hydroxyhexanedial
• 2-Hydroxy-adipinaldehyd
• 2-hydroxy-hexanedial
• EINECS 205-479-1
• HEXANEDIAL,2-HYDROXY
• Hydroxyadipaldehyde
• α-Hydroxyadipaldehyde
• 2-HYDROXYADIPALDEHYDE,50%,65%
• NS00041418
• NSC-11064
• .alpha.-Hydroxyadipaldehyde
• WLN: VHYQ3VH
• 141-31-1
• WWMIMRADNBGDHP-UHFFFAOYSA-N
• 4-01-00-04155 (Beilstein Handbook Reference)
• BRN 1703104
• NSC11064
• NSC 11064
• alpha-Hydroxyhexanedial
• SCHEMBL810107
• HEXANEDIAL, 2-HYDROXY-
• DTXSID401030345
• A-hydroxyhexanedial
• AKOS006283060

• Inchi： 1S/C6H10O3/c7-4-2-1-3-6(9)5-8/h4-6,9H,1-3H2
• InChI Key： WWMIMRADNBGDHP-UHFFFAOYSA-N
• SMILES： OC(C=O)CCCC=O

Computed Properties

• Exact Mass: 130.06300
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: -0.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.0660
• Melting Point: -3.4°C
• Boiling Point: 180.82°C (rough estimate)
• Refractive Index: 1.4000 (estimate)
• PSA: 54.37000
• LogP: -0.08460